3,5-dimethyl-6-{[3-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3,5-dimethyl-6-[3-(1-methylimidazol-2-yl)piperidine-1-carbonyl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H21N5O2S/c1-11-13-16(20-10-22(3)17(13)24)26-14(11)18(25)23-7-4-5-12(9-23)15-19-6-8-21(15)2/h6,8,10,12H,4-5,7,9H2,1-3H3
• InChI Key: QWIOBTKTXLCIQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)C)C(=O)N3CCCC(C3)C4=NC=CN4C
• Molecular Formula: C18H21N5O2S
• Molecular Weight: 371.5 g/mol

Description

3,5-dimethyl-6-{[3-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H21N5O2S and its molecular weight is 371.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.14159610 g/mol and the complexity rating of the compound is 614. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds structurally related to the specified molecule have been synthesized and evaluated for various biological activities. For instance, derivatives of pyrido[1,2-a]pyrimidin-4-one have been studied for their antiproliferative activity against human cancer cell lines. These studies involve the synthesis of new compounds through nucleophilic substitution reactions and their characterization by different spectral studies, followed by evaluation using assays such as the MTT assay for antiproliferative effects (L. Mallesha et al., 2012).

Antimicrobial and Antifungal Applications

Some derivatives based on thieno[2,3-b]pyridine have demonstrated antimicrobial and antifungal activities. The synthesis of these compounds often involves reactions with commercially available reactants to afford new heterocycles, which are then tested for their antimicrobial efficacy (F. El-Essawy et al., 2010).

Anticancer Research

Research into pyrimidine derivatives has shown potential anticancer properties, with some compounds exhibiting significant antiproliferative effects on various cancer cell lines. This line of research is crucial for developing new therapeutic agents targeting specific types of cancer (Hoda Atapour-Mashhad et al., 2017).

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine linked pyrazole heterocyclics has been explored for their insecticidal and antibacterial potential. These compounds have been synthesized using microwave irradiative cyclocondensation and evaluated against specific insects and microorganisms, highlighting the versatility of pyrimidine derivatives in developing new pesticides and antibacterial agents (P. P. Deohate et al., 2020).